Cas no 2227728-77-8 (rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227728-77-8
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 5986682
• PubChem ID: 165667485
• Update Time: 2025-06-15

rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1990029
• 2227728-77-8

• Inchi： 1S/C13H16O4S/c1-13(2)10(11(13)12(14)15)8-4-6-9(7-5-8)18(3,16)17/h4-7,10-11H,1-3H3,(H,14,15)/t10-,11+/m1/s1
• InChI Key： ZAUMTIUGIFVCLD-MNOVXSKESA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@@H]1[C@@H](C(=O)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 268.07693016g/mol
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Additional information on rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Latest Research Briefing on rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227728-77-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227728-77-8) as a promising compound for therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, characterized by its unique cyclopropane-carboxylic acid structure and methanesulfonylphenyl moiety, has been the subject of several recent studies. Researchers have explored its role as a modulator of specific biological pathways, particularly in the context of inflammatory and metabolic disorders. The synthesis of rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been optimized to achieve higher yields and purity, as reported in recent publications.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting key enzymes and receptors involved in disease pathogenesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against a specific inflammatory mediator, suggesting its potential as a novel anti-inflammatory agent. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in preclinical models, showing favorable results.

Further investigations have explored the structural-activity relationship (SAR) of rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identifying key modifications that enhance its therapeutic profile. These findings are critical for the development of next-generation derivatives with improved efficacy and safety. The compound's mechanism of action has also been elucidated through advanced molecular modeling and crystallographic studies, providing insights into its binding interactions with target proteins.

Looking ahead, the potential clinical applications of this compound are being evaluated in early-phase trials. Its role in combination therapies and its ability to synergize with existing drugs are areas of active research. The compound's unique chemical properties and biological activity make it a valuable candidate for further development in the pharmaceutical industry.

In conclusion, rac-(1R,3R)-3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2227728-77-8) represents a significant advancement in the field of medicinal chemistry. Ongoing research continues to uncover its full therapeutic potential, paving the way for its future application in treating a range of diseases. This briefing underscores the importance of continued investment in the study of this compound and its derivatives.